Cas no 2172031-73-9 (5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172031-73-9
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6326584
• PubChem ID: 165748712
• Update Time: 2025-05-21

5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172031-73-9
• EN300-1594877

• Inchi： 1S/C12H19N3O/c1-3-10(4-2)15-12(7-9-5-6-9)11(8-16)13-14-15/h8-10H,3-7H2,1-2H3
• InChI Key： ZDJMFJNHCIHELN-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC2CC2)N(C(CC)CC)N=N1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172031-73-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives as versatile scaffolds for drug discovery. Among these, the compound 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172031-73-9) has emerged as a promising candidate due to its unique structural features and potential biological activities. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, characterization, and potential applications in therapeutic development.

The synthesis of 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde has been optimized through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which offer high regioselectivity and yield. Recent studies have demonstrated that the cyclopropylmethyl and pentan-3-yl substituents contribute to the compound's enhanced stability and bioavailability, making it a suitable intermediate for further derivatization. Spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In vitro studies have revealed that 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have indicated that the aldehyde functional group may interact with key residues in target proteins, providing insights into its mechanism of action. These findings underscore the compound's relevance in the development of novel therapeutics for inflammatory diseases.

Further research is needed to explore the full therapeutic potential of 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde. Current investigations are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models. The compound's versatility as a building block for more complex molecules also opens avenues for the design of targeted drug delivery systems. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(cyclopropylmethyl)-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a valuable addition to the toolkit of medicinal chemists. Its synthetic accessibility, structural uniqueness, and preliminary biological activities make it a compound of interest for future drug discovery campaigns. Continued research will be essential to fully elucidate its therapeutic potential and address any challenges related to its development.